Cas no 51542-41-7 (2-(1,3-benzothiazol-2-yl)acetamide)

2-(1,3-benzothiazol-2-yl)acetamide structure
51542-41-7 structure
Product Name:2-(1,3-benzothiazol-2-yl)acetamide
CAS No:51542-41-7
MF:C9H8N2OS
MW:192.237620353699
CID:1011680
PubChem ID:22016107
Update Time:2025-04-20

2-(1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(Benzo[d]thiazol-2-yl)acetamide
    • 2-(1,3-benzothiazol-2-yl)acetamide
    • 2-Benzothiazoleacetamide(9CI)
    • 2-BENZOTHIAZOLEACETAMIDE
    • AB56175
    • AC1Q4ZL9
    • CTK1G8764
    • MolPort-004-751-329
    • SureCN77032
    • EN300-36498
    • AKOS022181926
    • G26043
    • SCHEMBL77032
    • 51542-41-7
    • CS-0216204
    • DTXSID80621530
    • 2-(benzothiazol-2-yl)acetamide
    • 2-(1,3-benzothiazol-2-yl)acetamide, AldrichCPR
    • Z364236768
    • DB-345910
    • SIMWFXSMDQBKED-UHFFFAOYSA-N
    • benzothiazolyl-acetamide
    • MDL: MFCD10566519
    • Inchi: 1S/C9H8N2OS/c10-8(12)5-9-11-6-3-1-2-4-7(6)13-9/h1-4H,5H2,(H2,10,12)
    • InChI Key: SIMWFXSMDQBKED-UHFFFAOYSA-N
    • SMILES: S1C(CC(N)=O)=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 192.03573406g/mol
  • Monoisotopic Mass: 192.03573406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 84.2Ų

2-(1,3-benzothiazol-2-yl)acetamide Pricemore >>

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